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An In-depth Technical Guide to the Vapor Pressure and Boiling Point of N-Propyl Nitrate

For researchers, scientists, and drug development professionals, a thorough understanding of

the physicochemical properties of n-propyl nitrate is paramount for its safe handling,

application, and the development of novel formulations. This technical guide provides a

comprehensive overview of the vapor pressure and boiling point of n-propyl nitrate, including

tabulated data, detailed experimental protocols, and workflow visualizations.

Physicochemical Properties of N-Propyl Nitrate
N-propyl nitrate (CH₃CH₂CH₂ONO₂) is a colorless to straw-colored liquid with an ethereal

odor.[1] It is classified as a Class IB Flammable Liquid, indicating a flash point below 73°F and

a boiling point at or above 100°F.[1]

Property Value Source

Molecular Weight 105.1 g/mol [1]

Boiling Point 110 °C (231 °F) at 760 mmHg [2][3][4][5]

Vapor Pressure 18 mmHg (2.4 kPa) at 20 °C [1][2][5][6]

Density 1.0538 g/cm³ at 20 °C [3][7]

Flash Point 20 °C (68 °F) [1][5]

Explosive Limits in Air 2-100% [1][5]
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Vapor Pressure of N-Propyl Nitrate
The vapor pressure of a liquid is the pressure exerted by its vapor when the vapor is in

equilibrium with the liquid at a given temperature. For n-propyl nitrate, the relationship

between vapor pressure and temperature can be described by the Antoine equation.

Antoine Equation Parameters
The NIST WebBook provides the following Antoine equation parameters for n-propyl nitrate,

allowing for the calculation of its vapor pressure over a range of temperatures.[3]

The equation is given as: log₁₀(P) = A − (B / (T + C)) Where:

P is the vapor pressure in bar

T is the temperature in Kelvin (K)

Parameter Value Temperature Range (K)

A 4.86209 273 to 343

B 1721.723 273 to 343

C -27.66 273 to 343

Source: Gray and Pratt, 1957, with coefficients calculated by NIST.[3]

Tabulated Vapor Pressure Data
Using the Antoine equation parameters above, the following table summarizes the calculated

vapor pressure of n-propyl nitrate at various temperatures.
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Temperature (°C) Temperature (K)
Vapor Pressure
(mmHg)

Vapor Pressure
(kPa)

0 273.15 6.5 0.87

10 283.15 11.5 1.53

20 293.15 19.5 2.60

30 303.15 31.8 4.24

40 313.15 50.5 6.73

50 323.15 78.0 10.40

60 333.15 117.1 15.61

70 343.15 171.4 22.85

Boiling Point of N-Propyl Nitrate
The normal boiling point of a liquid is the temperature at which its vapor pressure equals the

standard atmospheric pressure (760 mmHg or 101.325 kPa). For n-propyl nitrate, the normal

boiling point is widely cited as 110 °C (231 °F).[2][3][4][5]

Experimental Protocols
Accurate determination of vapor pressure and boiling point requires meticulous experimental

procedures. The following sections outline generalized protocols suitable for a flammable and

volatile substance like n-propyl nitrate.

Vapor Pressure Determination (Static Method)
This method involves measuring the pressure of the vapor in equilibrium with the liquid at a

constant temperature.
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Caption: Workflow for vapor pressure determination.

Methodology:

Sample Purity: Ensure the n-propyl nitrate sample is of high purity, as impurities can

significantly affect vapor pressure. Purification can be achieved through distillation.

Degassing: The sample must be thoroughly degassed to remove any dissolved air. This is

typically done by repeated freeze-pump-thaw cycles.

Apparatus: A static vapor pressure apparatus consists of a sample bulb connected to a

pressure measuring device (e.g., a capacitance manometer) and a vacuum line. The entire

setup is placed in a constant temperature bath.

Measurement: The degassed sample is introduced into the apparatus. The system is allowed

to reach thermal equilibrium at a set temperature. The pressure reading at equilibrium is the

vapor pressure of the sample at that temperature.

Data Collection: Measurements are repeated at various temperatures to obtain a vapor

pressure curve.

Boiling Point Determination (Micro Method)
Due to the flammable nature of n-propyl nitrate, a micro boiling point determination using a

Thiele tube is a safer and more efficient method.
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Caption: Workflow for micro boiling point determination.
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Methodology:

Sample Preparation: A small amount (a few drops) of n-propyl nitrate is placed in a small

test tube.

Capillary Tube: A capillary tube, sealed at one end, is placed open-end down into the test

tube containing the sample.

Assembly: The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

Heating: The entire assembly is placed in a Thiele tube filled with a high-boiling, non-reactive

liquid (e.g., mineral oil). The side arm of the Thiele tube is gently heated.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. Heating is continued until a rapid and continuous stream of bubbles is

observed.

Cooling and Reading: The heat source is removed, and the apparatus is allowed to cool. The

boiling point is the temperature at which the liquid just begins to be drawn back into the

capillary tube. This occurs when the vapor pressure inside the capillary equals the external

atmospheric pressure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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